3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-[2-(ethylamino)ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C11H14N2O2/c1-2-12-7-8-13-9-5-3-4-6-10(9)15-11(13)14/h3-6,12H,2,7-8H2,1H3
• InChI Key: ZKUKRQBMCKNIQC-UHFFFAOYSA-N
• Canonical SMILES: CCNCCN1C2=CC=CC=C2OC1=O

Description

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one is a benzoxazolone derivative characterized by a 2,3-dihydro-1,3-benzoxazol-2-one core substituted at the 3-position with a 2-(ethylamino)ethyl group. The ethylaminoethyl substituent introduces a polar amine group, which may influence solubility, bioavailability, and receptor interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-aminophenol with ethyl chloroacetate to form an intermediate, which is then cyclized under basic conditions to yield the desired benzoxazole derivative . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sodium hydroxide or potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzoxazole oxides, while reduction can produce amine derivatives. Substitution reactions can introduce various functional groups, leading to a wide range of benzoxazole derivatives.

Scientific Research Applications

3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: It is investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: The compound can be used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous benzoxazolone derivatives, focusing on substituent effects, physicochemical properties, and synthetic pathways.

Substituent Diversity and Physicochemical Properties

Key differences arise from substituents at the 3-position of the benzoxazolone core:

Compound Name	Substituent at Position 3	Molecular Formula	Molecular Weight	LogP*	Key Structural Features	Reference
3-[2-(Ethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one (Target)	2-(Ethylamino)ethyl	C₁₁H₁₃N₃O₂	219.24	~1.5	Ethylamino group enhances polarity; potential for hydrogen bonding
5-Amino-3-[2-(dimethylamino)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one	2-(Dimethylamino)ethyl	C₁₁H₁₅N₃O₂	221.26	~1.8	Dimethylamino group increases lipophilicity vs. ethylamino
3-[2-(3-Methylphenoxy)ethyl]-1,3-benzoxazol-2-one	2-(3-Methylphenoxy)ethyl	C₁₆H₁₅NO₃	269.29	3.4	Phenoxy group introduces aromaticity and higher lipophilicity
3-(5-Phenylpentyl)-6-(3,4,5-trifluorobenzoyl)-2,3-dihydro-1,3-benzoxazol-2-one	5-Phenylpentyl	C₂₅H₂₁F₃N₂O₃	454.44	N/A	Long alkyl chain and fluorinated benzoyl enhance hydrophobic interactions
3-[2-Amino-2-(4-methylphenyl)ethyl]-2,3-dihydro-1,3-benzoxazol-2-one	2-Amino-2-(4-methylphenyl)ethyl	C₁₆H₁₆N₂O₂	268.31	N/A	Bulky aromatic substituent may sterically hinder receptor binding

*LogP values estimated using computational tools or inferred from structural analogs.

Key Observations:

• Polarity and Solubility: The target compound’s ethylamino group confers moderate polarity (estimated LogP ~1.5), favoring aqueous solubility compared to phenoxy-substituted analogs (LogP 3.4) .
• Lipophilicity: Dimethylamino substitution (LogP ~1.8) increases lipophilicity slightly vs.
• Steric and Electronic Effects: Bulky substituents like 5-phenylpentyl or 4-methylphenyl groups may improve target binding but reduce metabolic stability .